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Compound of Interest

Compound Name: SIRT5 inhibitor 5

Cat. No.: B11936878 Get Quote

The responsible disposal of chemical reagents is paramount to ensuring laboratory safety and

environmental protection. This document provides comprehensive, step-by-step guidance for

the proper disposal of SIRT5 Inhibitor 5, a potent human Sirtuin 5 deacylase inhibitor.

Adherence to these procedures is essential for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A summary of the key quantitative data for SIRT5 Inhibitor 5 is presented below. This

information is critical for understanding the compound's characteristics and handling

requirements.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11936878?utm_src=pdf-interest
https://www.benchchem.com/product/b11936878?utm_src=pdf-body
https://www.benchchem.com/product/b11936878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2166487-21-2 [1][2][3]

Molecular Formula C31H39FN6O6S2 [1][3]

Molecular Weight 674.81 g/mol [1][3]

Appearance White to off-white solid [3]

Solubility
DMSO: 125 mg/mL (185.24

mM)
[3]

Storage (Powder) -20°C for 2 years [2][4]

Storage (in DMSO) -80°C for 6 months to 2 years [2][4][5]

IC50 0.11 µM (for Sirtuin 5) [2][4][5]

Experimental Workflow for Handling and Disposal
The following diagram illustrates the general workflow from receiving and handling the

compound to its final disposal.
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Handling and Use

Waste Generation

Disposal Pathway

Receive SIRT5 Inhibitor 5

Store at recommended temperature
(-20°C powder, -80°C in solvent)

Prepare solutions in a ventilated area
(e.g., fume hood)

Conduct experiment

Unused/expired solid compound Contaminated solutions (e.g., DMSO) Contaminated labware
(pipette tips, tubes, gloves)

Collect waste in designated,
labeled, and compatible containers

Segregate from incompatible materials
(strong acids/alkalis, oxidizers)

Store in Satellite Accumulation Area (SAA)

Arrange for pickup by
Environmental Health & Safety (EH&S)

Final disposal at an
approved waste disposal plant

Click to download full resolution via product page

Caption: Experimental workflow for SIRT5 inhibitor 5 from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b11936878?utm_src=pdf-body-img
https://www.benchchem.com/product/b11936878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedures
The following procedures are based on the Safety Data Sheet (SDS) for SIRT5 Inhibitor 5 and

general laboratory chemical waste guidelines.

Personal Protective Equipment (PPE)
Before handling SIRT5 Inhibitor 5 or its waste, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Waste Segregation and Collection
Proper segregation is crucial to prevent hazardous reactions.

Solid Waste:

Collect unused, expired, or surplus solid SIRT5 Inhibitor 5 in a clearly labeled, sealed

container.

The container should be compatible with the chemical; plastic is often preferred for

chemical waste.[6]

Do not mix with other chemical waste unless explicitly permitted by your institution's

Environmental Health & Safety (EH&S) department.

Liquid Waste:

Solutions of SIRT5 Inhibitor 5 (e.g., in DMSO) should be collected in a separate, labeled

liquid waste container.

Do not dispose of solutions down the drain.[7][8]

Ensure the waste container is made of a material compatible with the solvent used.
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Contaminated Labware:

Disposable items such as pipette tips, tubes, and gloves that have come into contact with

SIRT5 Inhibitor 5 should be considered chemically contaminated waste.

Collect these items in a designated, labeled container or bag.[9] For sharp items like

needles or blades, use a designated sharps container for chemically contaminated sharps.

[9]

Labeling and Storage
Accurate labeling and proper storage are regulatory requirements.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name ("SIRT5 Inhibitor 5").[10][6][8] Also, include the primary hazards

associated with the compound.

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[7][6]

Keep containers tightly sealed except when adding waste.[7][6][8]

Ensure secondary containment is used to prevent spills from reaching drains.[10][8]

Store waste away from incompatible materials such as strong acids, alkalis, and strong

oxidizing or reducing agents.[1]

Final Disposal
Do not attempt to neutralize or dispose of the chemical waste yourself.

The primary directive for the disposal of SIRT5 Inhibitor 5 is to "Dispose of contents/

container to an approved waste disposal plant".[1]

Contact your institution's Environmental Health & Safety (EH&S) or equivalent department to

arrange for the pickup and disposal of the hazardous waste.[7][6][8]
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Follow all institutional, local, and national regulations for hazardous waste disposal.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Use appropriate absorbent materials to contain the spill. Avoid generating dust

from solid spills.

Cleanup: Wear full PPE and collect the spilled material and absorbent into a hazardous

waste container.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EH&S department.

Waste Minimization
To reduce the generation of hazardous waste, consider the following practices:

Order only the quantity of SIRT5 Inhibitor 5 required for your experiments.[6]

Maintain an accurate chemical inventory to avoid ordering duplicates.[10][6]

Where possible, reduce the scale of experiments to minimize waste generation.[6][9]

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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